6-Methoxy-5-methyl-2,3-dihydro-1H-indene-1-carbonitrile

• Molecular Formula: C12H13NO
• Molecular Weight: 187.24 g/mol
• IUPAC Name: 6-methoxy-5-methyl-2,3-dihydro-1H-indene-1-carbonitrile
• InChI: InChI=1S/C12H13NO/c1-8-5-9-3-4-10(7-13)11(9)6-12(8)14-2/h5-6,10H,3-4H2,1-2H3
• InChI Key: OXTZUIXSTOUYGD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1OC)C(CC2)C#N

Description

6-Methoxy-5-methyl-2,3-dihydro-1H-indene-1-carbonitrile is a useful research compound. Its molecular formula is C12H13NO and its molecular weight is 187.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Under a nitrogen atmosphere, 0.1 gram (catalyst) of 10% palladium on carbon and 0.05 gram (catalyst) of 5% platinum on carbon were placed in a 250 mL Parr hydrogenation bottle, followed by a solution of 2.5 grams (0.014 mole) of 5-methoxy-6-methylinden-3-carbonitrile (iii) in 100 mL of ethyl acetate. The mixture was hydrogenated in a Parr hydrogenation apparatus for about 45 minutes, during which time the theoretical amount of hydrogen was taken up by the reaction. The reaction mixture was then washed through a pad of diatomaceous earth with methylene chloride. The methylene chloride wash was concentrated under reduced pressure, yielding 2.4 grams of subject compound. The NMR spectrum was consistent with the proposed structure.